N-(4-Bromo-2,6-dichlorophenyl)acetamide
Description
N-(4-Bromo-2,6-dichlorophenyl)acetamide (NBDPA), also known as N-bromoacetanilide, is an organic compound with a molecular formula of C8H6BrCl2NO. It is a white solid that is insoluble in water and has a melting point of 158-160°C. NBDPA is used in the synthesis of a variety of organic compounds and is also used in research applications.
Scientific Research Applications
Pharmaceutical Intermediate
N-(4-Bromo-2,6-dichlorophenyl)acetamide: is utilized as an intermediate in the synthesis of various pharmaceutical compounds . Its reactivity with other chemical entities allows for the creation of a diverse range of medicinal agents.
Antimicrobial Agent Development
Research indicates that derivatives of this compound show promise as antimicrobial agents . They have been tested against bacterial and fungal species, showing potential in combating drug-resistant strains.
Antiproliferative Activity
The compound’s derivatives have been studied for their antiproliferative effects, particularly against cancer cell lines . This suggests its use in developing anticancer therapies, especially for breast cancer treatment.
Molecular Modelling
N-(4-Bromo-2,6-dichlorophenyl)acetamide: and its derivatives are used in molecular modelling to understand the interaction with biological targets . This helps in rational drug design and the prediction of pharmacological properties.
Analytical Chemistry
Due to its distinct chemical structure, this compound can serve as a standard or reference in analytical methods . It aids in the identification and quantification of similar compounds in various samples.
Material Science
The compound’s properties make it suitable for use in material science research, particularly in the development of new materials with specific desired characteristics .
properties
IUPAC Name |
N-(4-bromo-2,6-dichlorophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrCl2NO/c1-4(13)12-8-6(10)2-5(9)3-7(8)11/h2-3H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLEHCDVPBFIQSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1Cl)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrCl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40504658 |
Source
|
| Record name | N-(4-Bromo-2,6-dichlorophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40504658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Bromo-2,6-dichlorophenyl)acetamide | |
CAS RN |
13953-09-8 |
Source
|
| Record name | N-(4-Bromo-2,6-dichlorophenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40504658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
